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Compound of Interest

Compound Name:
Methyl 2-bromo-4-chloro-6-

fluorobenzoate

CAS No.: 943975-33-5

Cat. No.: B3030691

Get Quote

This technical guide provides a comprehensive overview of the properties, characteristics, and

potential applications of key isomers of the chemical formula C8H5BrClFO2. Designed for

researchers, scientists, and professionals in drug development, this document delves into the

synthesis, structural elucidation, and safety considerations of these halogenated benzoic acid

derivatives. While experimental data for these specific compounds is limited in publicly

accessible literature, this guide synthesizes available information, predicted data, and

analogous compound behavior to provide a foundational resource for further investigation.

Introduction and Isomeric Landscape
The molecular formula C8H5BrClFO2 corresponds to several constitutional isomers of methyl

bromochlorofluorobenzoate. The precise arrangement of the bromine, chlorine, and fluorine

atoms on the benzene ring, as well as the position of the methyl ester group, gives rise to

distinct chemical entities with unique properties. This guide will focus on two prominent,

commercially available isomers:

Methyl 4-bromo-5-chloro-2-fluorobenzoate
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Methyl 5-bromo-4-chloro-2-fluorobenzoate

These compounds are of significant interest as building blocks in organic synthesis, particularly

for the development of novel pharmaceutical and agrochemical agents. The presence of

multiple halogen substituents allows for a diverse range of chemical modifications, making

them versatile scaffolds for creating complex molecular architectures.

Physicochemical and Spectroscopic Properties
A critical aspect of utilizing any chemical compound in a research setting is a thorough

understanding of its physical and spectroscopic characteristics. Due to the limited availability of

experimental data for the specified isomers, the following sections provide a combination of

available data, predicted values, and comparative data from structurally similar compounds.

Physical Properties
Property

Methyl 4-bromo-5-chloro-
2-fluorobenzoate

Methyl 5-bromo-4-chloro-
2-fluorobenzoate

Molecular Formula C8H5BrClFO2 C8H5BrClFO2

Molecular Weight 267.48 g/mol 267.48 g/mol

CAS Number 1379366-11-6 (and others) 951884-02-9

Appearance Predicted: Solid Solid[1]

Melting Point Data not available 75-77°C[1]

Boiling Point Data not available Data not available

Solubility
Predicted: Poor in water,

soluble in organic solvents

Predicted: Poor in water,

soluble in organic solvents

Spectroscopic Characterization
Experimental spectroscopic data for these specific isomers are not readily available in public

databases. However, predicted data and analysis of similar compounds can provide valuable

insights for characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectra of these compounds are expected to show signals in the

aromatic region (typically 7.0-8.5 ppm) corresponding to the protons on the benzene ring.

The chemical shifts and coupling constants will be influenced by the positions of the halogen

substituents. A singlet corresponding to the methyl ester protons would be expected around

3.9 ppm.

¹³C NMR: The carbon NMR spectra would display signals for the carbonyl carbon of the ester

(around 160-170 ppm), the aromatic carbons (in the 110-140 ppm range, with carbons

attached to halogens showing characteristic shifts), and the methoxy carbon (around 52

ppm).

Infrared (IR) Spectroscopy:

The IR spectra are expected to show characteristic absorption bands for the following

functional groups:

C=O stretching of the ester group (around 1720-1740 cm⁻¹)

C-O stretching of the ester (around 1250-1300 cm⁻¹)

C-H stretching of the aromatic ring (around 3000-3100 cm⁻¹)

C=C stretching of the aromatic ring (around 1450-1600 cm⁻¹)

C-Halogen stretching vibrations in the fingerprint region.

Mass Spectrometry (MS):

Mass spectrometric analysis would show the molecular ion peak (M+) and characteristic

isotopic patterns due to the presence of bromine and chlorine. Fragmentation patterns would

likely involve the loss of the methoxy group (-OCH3) and the carbonyl group (-CO).

Synthesis and Reactivity
Proposed Synthesis Pathway
While specific, detailed synthetic procedures for Methyl 4-bromo-5-chloro-2-fluorobenzoate and

its isomer are not extensively documented in readily available literature, a plausible synthetic
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route can be devised based on established organic chemistry principles for halogenated

aromatic compounds. A common approach involves the multi-step functionalization of a

suitable starting material.

Experimental Protocol: A Generalized Approach to the Synthesis of Halogenated Methyl

Benzoates

This protocol is a generalized procedure based on common organic synthesis techniques and

should be adapted and optimized for the specific target isomer.

Starting Material Selection: Begin with a commercially available, appropriately substituted

toluene or benzoic acid derivative. For instance, to synthesize Methyl 4-bromo-5-chloro-2-

fluorobenzoate, a potential starting material could be 2-fluoro-4-bromotoluene.

Halogenation: Introduce the additional halogen substituent(s) via electrophilic aromatic

substitution.

Chlorination: Use a chlorinating agent such as N-chlorosuccinimide (NCS) or chlorine gas

with a Lewis acid catalyst (e.g., FeCl₃ or AlCl₃). The regioselectivity of the chlorination will

be directed by the existing substituents on the ring.

Bromination: Similarly, use a brominating agent like N-bromosuccinimide (NBS) or

bromine with a suitable catalyst.

Oxidation of the Methyl Group: If starting from a toluene derivative, oxidize the methyl group

to a carboxylic acid. A common and effective oxidizing agent for this transformation is

potassium permanganate (KMnO₄) in a basic solution, followed by acidification.

Esterification: Convert the resulting carboxylic acid to its methyl ester. This can be achieved

through Fischer esterification, reacting the carboxylic acid with methanol in the presence of a

strong acid catalyst (e.g., sulfuric acid), or by converting the carboxylic acid to an acyl

chloride using thionyl chloride (SOCl₂) followed by reaction with methanol.

Purification: Purify the final product using standard techniques such as recrystallization or

column chromatography.

Logical Workflow for Synthesis:
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Substituted Toluene/Benzoic Acid

Electrophilic Halogenation
(e.g., NCS, NBS, Br2, Cl2)

Esterification
(e.g., MeOH, H2SO4)If starting from benzoic acid

Oxidation of Methyl Group
(e.g., KMnO4)

If starting from toluene

Purification
(Recrystallization/Chromatography) Methyl Bromochlorofluorobenzoate

Chemical Exposure Occurs

Assess the Situation
(Route of Exposure)

Eye Contact Skin Contact Inhalation Ingestion

Flush Eyes with Water
(15 mins) Wash Skin with Soap & Water Move to Fresh Air Rinse Mouth, Do Not Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Caption: Basic emergency response workflow for chemical exposure.

Conclusion
The C8H5BrClFO2 isomers, specifically Methyl 4-bromo-5-chloro-2-fluorobenzoate and Methyl

5-bromo-4-chloro-2-fluorobenzoate, represent a class of halogenated aromatic compounds

with significant potential as versatile building blocks in synthetic chemistry. While a

comprehensive experimental dataset for these specific molecules is not yet widely available,

this guide provides a foundational understanding of their predicted properties, plausible
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synthetic routes, and expected reactivity based on established chemical principles and data

from analogous structures. It is anticipated that as research into these and similar compounds

progresses, their utility in the development of novel pharmaceuticals, agrochemicals, and

materials will become increasingly apparent. Researchers are encouraged to use this guide as

a starting point for their investigations, while exercising due diligence in experimental design

and safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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